Cas no 1239717-20-4 (methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate
• CAS No: 1239717-20-4
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• MDL: MFCD09473559
• CID: 3158903
• PubChem ID: 25247502
• Update Time: 2025-07-18

methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl 3-methyl 8,9-dihydro-5H-imidazo[1,5-d][1,4]diazepine-3,7(6H)-d icarboxylate
• methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate
• MFCD09473559
• PZB71720
• 997-511-2
• STK351717
• Z425822750
• AKOS005167693
• F2130-0122
• methyl 5-(2-fluorophenyl)-1H-pyrazole-3-carboxylate
• 1239717-20-4
• AKOS009548915
• BS-41811
• CS-0036311
• EN300-216799

• MDL： MFCD09473559
• Inchi： 1S/C11H9FN2O2/c1-16-11(15)10-6-9(13-14-10)7-4-2-3-5-8(7)12/h2-6H,1H3,(H,13,14)
• InChI Key： FRQUGJQHNHIGBU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(C(=O)OC)NN=1

Computed Properties

• Exact Mass: 220.065
• Monoisotopic Mass: 220.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 411.5±35.0 °C at 760 mmHg
• Flash Point: 202.7±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate

Introduction to Methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate (CAS No. 1239717-20-4)

Methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate (CAS No. 1239717-20-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, is being extensively studied for its potential applications in drug discovery and medicinal chemistry.

The molecular structure of methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate consists of a pyrazole core substituted with a fluorophenyl group and a carboxylate ester moiety. The presence of the fluorine atom in the phenyl ring introduces a level of electronic and steric modulation, which can significantly influence the compound's biological activity. This feature makes it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new chemical entities with enhanced pharmacological properties. The compound methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate has emerged as a promising candidate due to its ability to interact with various biological targets. Specifically, studies have indicated that this compound exhibits potential inhibitory activity against certain enzymes and receptors involved in inflammatory and metabolic pathways.

One of the most compelling aspects of methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate is its versatility in drug design. The pyrazole core is a well-known pharmacophore that has been successfully incorporated into numerous drugs with diverse therapeutic effects. The introduction of the fluoro substituent further enhances the compound's binding affinity and selectivity, making it an ideal candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate with greater accuracy. Molecular docking simulations have shown that this compound can effectively bind to target proteins, suggesting its potential as an inhibitor or modulator of various biological processes. These findings have opened up new avenues for developing targeted therapies against diseases such as cancer, diabetes, and inflammation.

The synthesis of methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize side products and maximize yield. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

In addition to its pharmaceutical applications, methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate has also shown promise in materials science. Its unique chemical properties make it suitable for use in the development of advanced materials with specific functionalities. For instance, researchers are exploring its potential as a building block for designing organic semiconductors and light-emitting diodes (LEDs).

The safety profile of methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate is another critical aspect that has been thoroughly evaluated. Preliminary toxicology studies have indicated that the compound is well-tolerated at moderate doses, suggesting its potential for safe use in therapeutic applications. However, further studies are needed to fully assess its long-term safety and efficacy.

The future prospects of methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate are vast and exciting. Ongoing research is focused on optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into novel drugs that can address unmet medical needs.

In conclusion, methyl 3-(2-fluorophenyl)-1H-pyrazole-5-carboxylate (CAS No. 1239717-20-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features, combined with promising preclinical results, make it a valuable asset in the ongoing quest to develop innovative therapeutic agents.